Cas no 2082709-87-1 ((S)-2-Methyl-2,3-dihydroquinolin-4(1H)-one)

• Product Name: (S)-2-Methyl-2,3-dihydroquinolin-4(1H)-one
• CAS No: 2082709-87-1
• MF: C₁₀H₁₁NO
• MW: 161.2004
• CID: 5087613
• PubChem ID: 7037292
• Update Time: 2024-11-08

(S)-2-Methyl-2,3-dihydroquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-Methyl-2,3-dihydroquinolin-4(1H)-one
• (2S)-2-methyl-2,3-dihydro-1H-quinolin-4-one
• J3.625.582J
• (2S)-2,3-Dihydro-2-methylquinoline-4(1H)-one
• (2S)-2-methyl-1,2,3,4-tetrahydroquinolin-4-one
• MFCD31801780
• AT34610
• DB-406192
• CS-0120972
• 2082709-87-1

• Inchi： 1S/C10H11NO/c1-7-6-10(12)8-4-2-3-5-9(8)11-7/h2-5,7,11H,6H2,1H3/t7-/m0/s1
• InChI Key： KTJXYZFZRRYVJJ-ZETCQYMHSA-N
• SMILES： O=C1C2=C([H])C([H])=C([H])C([H])=C2N([H])[C@@]([H])(C([H])([H])[H])C1([H])[H]

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1